N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)-2-(m-tolyloxy)acetamide

• IUPAC Name: N-[4-(3-cyanopyrazin-2-yl)oxycyclohexyl]-2-(3-methylphenoxy)acetamide
• InChI: InChI=1S/C20H22N4O3/c1-14-3-2-4-17(11-14)26-13-19(25)24-15-5-7-16(8-6-15)27-20-18(12-21)22-9-10-23-20/h2-4,9-11,15-16H,5-8,13H2,1H3,(H,24,25)
• InChI Key: VRCRRVHBPYEHAT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC(=O)NC2CCC(CC2)OC3=NC=CN=C3C#N
• Molecular Formula: C20H22N4O3
• Molecular Weight: 366.4 g/mol

Description

N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)-2-(m-tolyloxy)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism Of Action

The mechanism of action of N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)-2-(m-tolyloxy)acetamide is not fully understood. However, it has been suggested that it may act by inhibiting certain enzymes or signaling pathways that are involved in the development and progression of diseases.
Biochemical and Physiological Effects:
N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)-2-(m-tolyloxy)acetamide has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function in animal models.

Advantages And Limitations For Lab Experiments

One of the advantages of using N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)-2-(m-tolyloxy)acetamide in lab experiments is its potential as a drug candidate for the treatment of various diseases. However, one of the limitations is the lack of understanding of its mechanism of action, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for the research on N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)-2-(m-tolyloxy)acetamide. One of the directions is to further investigate its mechanism of action to optimize its therapeutic potential. Another direction is to study its safety and toxicity profiles to ensure its safety for human use. Additionally, it can be studied for its potential use in combination with other drugs to enhance its therapeutic effects. Overall, further research on N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)-2-(m-tolyloxy)acetamide has the potential to lead to the development of novel drugs for the treatment of various diseases.
In conclusion, N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)-2-(m-tolyloxy)acetamide is a promising chemical compound that has potential applications in various fields, particularly in medicinal chemistry. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound has the potential to lead to the development of novel drugs for the treatment of various diseases.

Synthesis Methods

N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)-2-(m-tolyloxy)acetamide can be synthesized using a multi-step process involving various chemical reactions. The synthesis process involves the reaction of 3-cyanopyrazine-2-carboxylic acid with cyclohexanol to form a cyclohexyl ester intermediate. The intermediate is then reacted with m-tolyl magnesium bromide to form the corresponding alcohol, which is further reacted with N-(tert-butoxycarbonyl)glycine to form the final product.

Scientific Research Applications

N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)-2-(m-tolyloxy)acetamide has potential applications in scientific research, particularly in the field of medicinal chemistry. It has been studied for its potential use as a drug candidate for the treatment of various diseases such as cancer, inflammation, and neurological disorders.